Cas no 114315-76-3 (Benzene, 1,1'-[1,12-dodecanediylbis(oxy)]bis[4-(bromomethyl)-)

• Product Name: Benzene, 1,1'-[1,12-dodecanediylbis(oxy)]bis[4-(bromomethyl)-
• CAS No: 114315-76-3
• MF: C₂₆H₃₆Br₂O₂
• MW: 540.370846748352
• CID: 1202337
• PubChem ID: 20155867
• Update Time: 2025-04-20

Benzene, 1,1'-[1,12-dodecanediylbis(oxy)]bis[4-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[1,12-dodecanediylbis(oxy)]bis[4-(bromomethyl)-
• 1-(bromomethyl)-4-[12-[4-(bromomethyl)phenoxy]dodecoxy]benzene
• DTXSID30603043
• 1,1'-[Dodecane-1,12-diylbis(oxy)]bis[4-(bromomethyl)benzene]
• 114315-76-3
• SCHEMBL10614694

• Inchi： 1S/C26H36Br2O2/c27-21-23-11-15-25(16-12-23)29-19-9-7-5-3-1-2-4-6-8-10-20-30-26-17-13-24(22-28)14-18-26/h11-18H,1-10,19-22H2
• InChI Key： CTGUXEOJTNKQGM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)OCCCCCCCCCCCCOC1C=CC(CBr)=CC=1

Computed Properties

• Exact Mass: 538.10828
• Monoisotopic Mass: 538.10821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46